Cas no 90921-91-8 (2-(1,3-dioxaindan-5-yl)cyclopropan-1-amine)

2-(1,3-Dioxaindan-5-yl)cyclopropan-1-amine is a specialized cyclopropylamine derivative featuring a 1,3-dioxaindane moiety, which imparts unique structural and electronic properties. This compound is of interest in pharmaceutical and agrochemical research due to its rigid cyclopropane ring and heterocyclic system, which can enhance binding affinity and metabolic stability. The amine functionality provides a versatile handle for further derivatization, making it a valuable intermediate in synthetic chemistry. Its well-defined stereochemistry and potential for chiral synthesis further broaden its applicability in the development of bioactive molecules. The compound’s stability and synthetic accessibility make it a practical choice for exploratory studies in medicinal chemistry and material science.

2-(1,3-dioxaindan-5-yl)cyclopropan-1-amine structure

90921-91-8 structure

Product Name:2-(1,3-dioxaindan-5-yl)cyclopropan-1-amine

CAS No:90921-91-8

MF:C₁₀H₁₁NO₂

MW:177.199842691422

MDL:MFCD11934763

CID:3422528

PubChem ID:21190569

Update Time:2025-06-07

2-(1,3-dioxaindan-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

- CYCLOPROPANAMINE, 2-(1,3-BENZODIOXOL-5-YL)-
- 2-(1,3-dioxaindan-5-yl)cyclopropan-1-amine
- EN300-1997070
- CS-0285339
- 2-(Benzo[d][1,3]dioxol-5-yl)cyclopropan-1-amine
- 2-(3,4-methylenedioxyphenyl) cyclopropylamine
- SCHEMBL15096157
- AKOS006033362
- 90921-91-8
- MDL： MFCD11934763
- Inchi： 1S/C10H11NO2/c11-8-4-7(8)6-1-2-9-10(3-6)13-5-12-9/h1-3,7-8H,4-5,11H2
- InChI Key： YBAMHZSPRLVJHA-UHFFFAOYSA-N
- SMILES： O1COC2=CC=C(C=C12)C1CC1N

Computed Properties

Exact Mass: 177.078978594Da
Monoisotopic Mass: 177.078978594Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 44.5Å²

2-(1,3-dioxaindan-5-yl)cyclopropan-1-amine Pricemore >>

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